Cas no 2172551-67-4 (1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

1-(2,2-Difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a difluoroethyl group and a methoxymethyl substituent on a triazole-carboxamide scaffold, offering unique physicochemical properties. The presence of fluorine enhances metabolic stability and lipophilicity, while the triazole core provides a versatile platform for further functionalization. This compound may serve as an intermediate in the synthesis of biologically active molecules, including enzyme inhibitors or antimicrobial agents. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for structure-activity relationship studies in drug discovery and development.
1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide structure
2172551-67-4 structure
Product Name:1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:2172551-67-4
MF:C7H10F2N4O2
MW:220.176707744598
CID:5891356
PubChem ID:165764608
Update Time:2025-07-22

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
    • 2172551-67-4
    • EN300-1593769
    • Inchi: 1S/C7H10F2N4O2/c1-15-3-4-6(7(10)14)11-12-13(4)2-5(8)9/h5H,2-3H2,1H3,(H2,10,14)
    • InChI Key: DWPRQFLWOOHTCC-UHFFFAOYSA-N
    • SMILES: FC(CN1C(=C(C(N)=O)N=N1)COC)F

Computed Properties

  • Exact Mass: 220.07718190g/mol
  • Monoisotopic Mass: 220.07718190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 83Ų

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172551-67-4)

The compound 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172551-67-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic compounds. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluoroethyl and methoxymethyl substituents in the molecule imparts unique electronic and steric properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in enhancing the pharmacological properties of drug candidates. The difluoroethyl group, in particular, has been shown to improve metabolic stability and binding affinity in various therapeutic contexts. In contrast, the methoxymethyl moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The triazole core of this molecule further adds to its structural complexity, offering multiple sites for functionalization and interaction with biological targets.

One of the most compelling aspects of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is its potential as a scaffold for developing new therapeutic agents. The triazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents. By incorporating this motif into the compound's structure, researchers can leverage its known biological activity while exploring new derivatives with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex triazole framework efficiently. These techniques not only streamline the synthesis but also allow for the introduction of various substituents at strategic positions within the molecule.

In terms of biological activity, preliminary studies have suggested that 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide exhibits promising interactions with certain enzymes and receptors. These interactions could be harnessed for developing treatments against a range of diseases, including inflammatory disorders and infectious diseases. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation in preclinical models.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify potential binding sites on biological targets. These predictions provide valuable insights into how the molecule might interact with its intended targets and guide future modifications to optimize its pharmacological profile.

As research in this area continues to evolve, new synthetic strategies and analytical methods will likely emerge to further refine the development of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide and similar compounds. The integration of interdisciplinary approaches involving organic chemistry, medicinal chemistry, and computational biology will be crucial in unlocking the full potential of this molecule.

The future prospects for CAS No. 2172551-67-4 are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide are poised to play a pivotal role in next-generation drug development.

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